Cas no 1999090-03-7 (2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1999090-03-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6003420
• PubChem ID: 165495555
• Update Time: 2025-06-19

2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
• 1999090-03-7
• EN300-1140709

• Inchi： 1S/C11H17N3O2/c1-7-5-6-14(13-7)8(2)10(11(15)16)12-9-3-4-9/h5-6,8-10,12H,3-4H2,1-2H3,(H,15,16)
• InChI Key： WZHHOQBIQVGFQG-UHFFFAOYSA-N
• SMILES： OC(C(C(C)N1C=CC(C)=N1)NC1CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1999090-03-7)

2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid, with the CAS number 1999090-03-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and features a unique structural combination of a cyclopropylamino group and a 3-methyl-1H-pyrazol-1-yl moiety. The intricate structure of this molecule offers a wide range of potential applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid is characterized by its cyclopropyl ring, which imparts unique conformational properties, and the pyrazole ring, which is known for its biological activity. The presence of these functional groups suggests that this compound may exhibit significant pharmacological properties, such as anti-inflammatory, anti-cancer, and neuroprotective effects. Recent studies have highlighted the importance of such structural features in modulating biological pathways and interactions.

In the context of drug discovery, 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid has been investigated for its potential as a lead compound in the development of new drugs. The cyclopropylamino group is known to enhance lipophilicity and improve cell membrane permeability, while the 3-methyl-1H-pyrazol-1-yl moiety can contribute to receptor binding affinity and selectivity. These properties make it an attractive candidate for optimizing drug candidates with improved pharmacokinetic profiles.

One of the key areas of research involving 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have shown that compounds with similar structural features can effectively inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

Beyond its anti-inflammatory properties, 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid has also been explored for its anti-cancer potential. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new therapeutic strategies. The unique combination of functional groups in this compound may enable it to target specific signaling pathways involved in cancer progression, such as apoptosis induction and cell cycle regulation. Preliminary studies have demonstrated promising results in inhibiting cancer cell growth and proliferation.

In addition to its therapeutic applications, 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid has been studied for its neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Compounds with neuroprotective properties can help mitigate neuronal damage and improve cognitive function. Research has indicated that the cyclopropylamino group in this compound may play a crucial role in protecting neurons from oxidative stress and promoting neurogenesis.

The synthesis of 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid involves several steps, including the formation of the cyclopropylamine derivative and subsequent coupling with the pyrazole moiety. Advanced synthetic methods have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is essential for further preclinical and clinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical data on 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid are still limited, preclinical studies have provided valuable insights into its potential therapeutic applications. These studies have demonstrated favorable pharmacokinetic profiles, low toxicity, and high bioavailability, which are critical factors for successful drug development.

In conclusion, 2-(cyclopropylamino)-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1999090-03-7) represents a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. Ongoing studies are expected to uncover more about its mechanisms of action and potential therapeutic applications, contributing to advancements in healthcare.